2-Chloro-5-octylpyrimidine

• IUPAC Name: 2-chloro-5-octylpyrimidine
• InChI: InChI=1S/C12H19ClN2/c1-2-3-4-5-6-7-8-11-9-14-12(13)15-10-11/h9-10H,2-8H2,1H3
• InChI Key: PMJWHOKKOIBOPT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CN=C(N=C1)Cl
• Molecular Formula: C12H19ClN2
• DSSTOX Substance ID: DTXSID10698513
• Molecular Weight: 226.74 g/mol
• CAS No.: 160237-80-9

Description

2-Chloro-5-octylpyrimidine is a halogenated pyrimidine derivative featuring a chlorine atom at the 2-position and an octyl (C₈H₁₇) chain at the 5-position. Pyrimidines with alkyl or aryl substituents are critical intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity in nucleophilic substitution and cross-coupling reactions . The octyl chain likely enhances lipophilicity, making the compound suitable for applications requiring hydrophobic interactions, such as lipid bilayer penetration or surfactant formulations.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table summarizes key analogs of 2-Chloro-5-octylpyrimidine, highlighting substituent effects:

Compound Name	Substituent at 5-Position	Molecular Weight	CAS Number	Key Properties/Applications	References
2-Chloro-5-ethylpyrimidine	Ethyl (C₂H₅)	160.63	111196-81-7	Intermediate in small-molecule synthesis; shorter alkyl chain reduces lipophilicity compared to octyl .
2-Chloro-5-methoxypyrimidine	Methoxy (OCH₃)	158.58	22536-65-8	Electron-donating group enhances reactivity in Suzuki-Miyaura couplings; used in heterocyclic drug scaffolds .
2-Chloro-5-phenylpyrimidine	Phenyl (C₆H₅)	190.63	22536-62-5	Aromatic substituent increases steric hindrance, limiting reactivity at the 2-position; used in kinase inhibitor development .
2-Chloro-5-(difluoromethoxy)pyrimidine	Difluoromethoxy (OCF₂H)	194.56	1395037-19-0	Fluorinated groups improve metabolic stability and bioavailability in drug candidates .
2-Chloro-5-hydroxypyrimidine	Hydroxy (OH)	130.53	N/A	Polar group enables hydrogen bonding; limited stability under acidic conditions .

Physicochemical Properties

• Lipophilicity : The octyl chain significantly increases logP (estimated >4) compared to ethyl (logP ~2.1) or methoxy (logP ~1.5) analogs, favoring membrane permeability .
• Thermal Stability : Halogenated pyrimidines with alkyl chains decompose above 200°C, whereas aryl-substituted variants (e.g., 2-Chloro-5-phenylpyrimidine) exhibit higher thermal resistance .